3-(4-((4-Chlorobenzyl)oxy)-3-methoxyphenyl)-2-cyanoacrylamide

Specification

• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol
• IUPAC Name: (E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyanoprop-2-enamide
• Standard InChI: InChI=1S/C18H15ClN2O3/c1-23-17-9-13(8-14(10-20)18(21)22)4-7-16(17)24-11-12-2-5-15(19)6-3-12/h2-9H,11H2,1H3,(H2,21,22)/b14-8+
• Standard InChI Key: NRBMCQVMENCLSV-RIYZIHGNSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C(\C#N)/C(=O)N)OCC2=CC=C(C=C2)Cl
• SMILES: COC1=C(C=CC(=C1)C=C(C#N)C(=O)N)OCC2=CC=C(C=C2)Cl
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C(=O)N)OCC2=CC=C(C=C2)Cl

Introduction

3-(4-((4-Chlorobenzyl)oxy)-3-methoxyphenyl)-2-cyanoacrylamide is a complex organic compound that belongs to the cyanoacrylamide family. It is characterized by its molecular formula C18H15ClN2O3 and molecular weight of approximately 342.785 g/mol. This compound is part of a broader class of chemicals known for their versatility in various applications, including adhesives, pharmaceuticals, and research materials.

Synthesis and Preparation

The synthesis of 3-(4-((4-Chlorobenzyl)oxy)-3-methoxyphenyl)-2-cyanoacrylamide typically involves multi-step organic synthesis techniques. These may include reactions such as nucleophilic substitution, condensation reactions, or other specialized methods to form the desired cyanoacrylamide structure with the specific substituents.

Applications and Uses

While specific applications for 3-(4-((4-Chlorobenzyl)oxy)-3-methoxyphenyl)-2-cyanoacrylamide are not widely documented, compounds within the cyanoacrylamide family are often used in research, pharmaceutical development, and as components in specialized adhesives. The presence of the chlorobenzyl group may impart unique properties, such as increased stability or reactivity, which could be beneficial in certain applications.

Safety and Handling

Handling 3-(4-((4-Chlorobenzyl)oxy)-3-methoxyphenyl)-2-cyanoacrylamide requires caution due to its potential chemical reactivity. It is advisable to follow standard laboratory safety protocols, including the use of protective equipment and working in a well-ventilated area. Specific safety data sheets (SDS) should be consulted for detailed handling instructions.

Research Findings and Future Directions

Research on 3-(4-((4-Chlorobenzyl)oxy)-3-methoxyphenyl)-2-cyanoacrylamide is limited, and detailed studies on its properties and applications are not readily available. Future research could focus on exploring its potential uses in pharmaceuticals, materials science, or as a precursor for more complex molecules.